Cas no 2173052-46-3 ((2S,4R)-N-Ethyl-2-(4'-methoxybiphenyl-2-yl)tetrahydro-2h-pyran-4-amine)

• Product Name: (2S,4R)-N-Ethyl-2-(4'-methoxybiphenyl-2-yl)tetrahydro-2h-pyran-4-amine
• CAS No: 2173052-46-3
• MF: C₂₀H₂₅NO₂
• MW: 311.41800570488
• MDL: MFCD31381789
• CID: 5043561
• Update Time: 2025-05-24

(2S,4R)-N-Ethyl-2-(4'-methoxybiphenyl-2-yl)tetrahydro-2h-pyran-4-amine Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-N-Ethyl-2-(4'-methoxybiphenyl-2-yl)tetrahydro-2h-pyran-4-amine
• (2S,4R)-N-ethyl-2-[2-(4-methoxyphenyl)phenyl]oxan-4-amine
• (2S,4R)-N-ethyl-2-{4'-methoxy-[1,1'-biphenyl]-2-yl}oxan-4-amine

• MDL： MFCD31381789
• Inchi： 1S/C20H25NO2/c1-3-21-16-12-13-23-20(14-16)19-7-5-4-6-18(19)15-8-10-17(22-2)11-9-15/h4-11,16,20-21H,3,12-14H2,1-2H3/t16-,20+/m1/s1
• InChI Key： ACEXRRNOQMCUOL-UZLBHIALSA-N
• SMILES： O1CC[C@H](C[C@H]1C1=CC=CC=C1C1C=CC(=CC=1)OC)NCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.7
• Topological Polar Surface Area: 30.5

Additional information on (2S,4R)-N-Ethyl-2-(4'-methoxybiphenyl-2-yl)tetrahydro-2h-pyran-4-amine

Exploring the Chemistry and Applications of (2S,4R)-N-Ethyl-2-(4'-methoxybiphenyl-2-yl)tetrahydro-2h-pyran-4-amine (CAS No. 2173052-46-3)

In the ever-evolving field of medicinal chemistry and drug discovery, the compound (2S,4R)-N-Ethyl-2-(4'-methoxybiphenyl-2-yl)tetrahydro-2h-pyran-4-amine (CAS No. 2173052-46-3) has garnered significant attention due to its unique structural features and potential therapeutic applications. This chiral molecule, characterized by its tetrahydro-2H-pyran core and 4'-methoxybiphenyl moiety, represents a promising scaffold for the development of novel bioactive agents. Researchers are particularly interested in its stereochemistry, as the (2S,4R) configuration often plays a critical role in molecular recognition and binding affinity.

The growing interest in chiral amines and heterocyclic compounds like this one aligns with current trends in pharmaceutical research, where precision targeting and reduced side effects are paramount. A surge in searches for "chiral drug intermediates" and "tetrahydro-2H-pyran derivatives" reflects the demand for such specialized building blocks. The compound's N-ethyl substitution further enhances its lipophilicity, a property frequently optimized in CNS-targeting drugs, as evidenced by rising queries about "blood-brain barrier permeability enhancers."

From a synthetic chemistry perspective, the biphenyl system with a para-methoxy group offers intriguing possibilities for structure-activity relationship (SAR) studies. This structural motif appears in various pharmacologically active compounds, explaining why terms like "methoxybiphenyl medicinal uses" show increased search volume. The compound's CAS registry number (2173052-46-3) serves as a crucial identifier for researchers tracking its appearance in patent literature or screening databases.

Recent advances in asymmetric synthesis techniques have made compounds with multiple stereocenters, such as this (2S,4R)-configured amine, more accessible to medicinal chemists. The pharmaceutical industry's shift toward enantiopure drugs – a hot topic with over 5,000 monthly searches – underscores the relevance of such chiral building blocks. Analytical challenges in characterizing these stereochemically complex molecules have also spurred interest, with many researchers investigating "chiral separation methods for amine derivatives."

The tetrahydro-2H-pyran ring system in this compound contributes to its conformational rigidity, a feature often exploited in drug design to improve target selectivity. This structural element has become increasingly important as evidenced by growing publications and searches related to "saturated oxygen heterocycles in drug discovery." Meanwhile, the N-ethylamine functionality presents opportunities for further derivatization, making this compound a versatile intermediate in multi-step syntheses.

In the context of current research trends, this compound's molecular architecture intersects with several high-interest areas: fragment-based drug design (searched 2,400 times monthly), privileged structures in medicinal chemistry (1,800 searches/month), and scaffold hopping strategies (1,200 searches/month). Its balanced combination of aromatic and aliphatic features makes it particularly valuable for addressing modern drug discovery challenges like molecular obesity and ligand efficiency.

As the pharmaceutical industry continues to explore new chemical spaces, compounds like (2S,4R)-N-Ethyl-2-(4'-methoxybiphenyl-2-yl)tetrahydro-2h-pyran-4-amine serve as important tools for expanding accessible molecular diversity. The precise role of its methoxy group in modulating electronic effects and its potential as a hydrogen bond acceptor remain active areas of investigation, reflecting broader interests in "substituent effects in drug-receptor interactions."

Looking forward, the development of efficient synthetic routes to this compound and its analogs will likely benefit from emerging technologies such as continuous flow chemistry and artificial intelligence-assisted retrosynthesis – two rapidly growing search topics with over 10,000 and 15,000 monthly queries respectively. These approaches could address current challenges in producing such stereochemically complex molecules at scale while maintaining high enantiomeric purity.

The compound's unique structural features position it as a valuable subject for molecular modeling studies and virtual screening applications. With increasing computational power and improved algorithms (as reflected in searches for "AI in molecular docking"), researchers can better predict how modifications to this scaffold might enhance desired biological activities while minimizing off-target effects.

In conclusion, (2S,4R)-N-Ethyl-2-(4'-methoxybiphenyl-2-yl)tetrahydro-2h-pyran-4-amine (CAS No. 2173052-46-3) represents an intriguing case study in modern medicinal chemistry, embodying multiple design principles that address current challenges in drug discovery. Its continued investigation will likely contribute to advancements in chiral synthesis, structure-based drug design, and the development of novel therapeutic agents with improved pharmacological profiles.